1-(4-Methoxyphenyl)-5-(5-trifluoromethyl-1H-pyrazol-4-yl)-1H-tetrazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-tetraazole is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a methoxyphenyl group, a trifluoromethyl-substituted pyrazole, and a tetraazole ring
Properties
Molecular Formula |
C12H9F3N6O |
|---|---|
Molecular Weight |
310.23 g/mol |
IUPAC Name |
1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]tetrazole |
InChI |
InChI=1S/C12H9F3N6O/c1-22-8-4-2-7(3-5-8)21-11(18-19-20-21)9-6-16-17-10(9)12(13,14)15/h2-6H,1H3,(H,16,17) |
InChI Key |
SKJXAZAORNRJDN-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=NN=N2)C3=C(NN=C3)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-tetraazole typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:
Formation of the pyrazole ring: This can be achieved through the reaction of a hydrazine derivative with an appropriate β-diketone or β-ketoester under acidic or basic conditions.
Introduction of the trifluoromethyl group: This step often involves the use of trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonates.
Formation of the tetraazole ring: This can be accomplished by reacting an azide with a nitrile in the presence of a catalyst, such as copper(I) iodide.
Coupling of the methoxyphenyl group: This final step typically involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki or Heck reaction, to attach the methoxyphenyl group to the pyrazole-tetraazole core.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield, purity, and cost-effectiveness. This often includes the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.
Chemical Reactions Analysis
Types of Reactions
1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-tetraazole undergoes various types of chemical reactions, including:
Oxidation: The methoxy group can be oxidized to a hydroxyl or carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like hydrogen gas over a palladium catalyst.
Substitution: The trifluoromethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide under acidic or basic conditions.
Reduction: Hydrogen gas over palladium, lithium aluminum hydride, or sodium borohydride.
Substitution: Nucleophiles such as amines, thiols, or alkoxides under basic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group can yield a phenol or a quinone, while reduction of a nitro group can yield an amine.
Scientific Research Applications
1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-tetraazole has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, and anticancer properties.
Medicine: Explored for its potential use in drug development, particularly as an inhibitor of specific enzymes or receptors.
Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-tetraazole depends on its specific application. In biological systems, it may act by:
Inhibiting enzymes: Binding to the active site of an enzyme and preventing its normal function.
Modulating receptors: Interacting with cell surface receptors to alter cellular signaling pathways.
Disrupting cellular processes: Interfering with DNA replication, protein synthesis, or other essential cellular functions.
Comparison with Similar Compounds
1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-tetraazole can be compared with other similar compounds, such as:
1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-3-yl]-1H-tetraazole: Differing in the position of the trifluoromethyl group on the pyrazole ring.
1-(4-methoxyphenyl)-5-[5-(methyl)-1H-pyrazol-4-yl]-1H-tetraazole: Differing in the substituent on the pyrazole ring.
1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-imidazole: Differing in the heterocyclic ring structure.
These comparisons highlight the unique structural features and reactivity of 1-(4-methoxyphenyl)-5-[5-(trifluoromethyl)-1H-pyrazol-4-yl]-1H-tetraazole, which contribute to its distinct chemical and biological properties.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
